Cas no 2551118-19-3 (3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride)
3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride
- EN300-27689228
- 3-Piperazin-1-ylbenzenesulfonamide;dihydrochloride
- 2551118-19-3
- Benzenesulfonamide, 3-(1-piperazinyl)-, hydrochloride (1:2)
-
- MDL: MFCD32874682
- Inchi: 1S/C10H15N3O2S.2ClH/c11-16(14,15)10-3-1-2-9(8-10)13-6-4-12-5-7-13;;/h1-3,8,12H,4-7H2,(H2,11,14,15);2*1H
- InChI Key: KPZAIYJBDWCBPD-UHFFFAOYSA-N
- SMILES: Cl.Cl.S(C1=CC=CC(=C1)N1CCNCC1)(N)(=O)=O
Computed Properties
- Exact Mass: 313.0418534g/mol
- Monoisotopic Mass: 313.0418534g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.8Ų
3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27689228-1g |
3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride |
2551118-19-3 | 95% | 1g |
$999.0 | 2023-09-10 | |
| Enamine | EN300-27689228-5g |
3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride |
2551118-19-3 | 95% | 5g |
$2900.0 | 2023-09-10 | |
| Enamine | EN300-27689228-10g |
3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride |
2551118-19-3 | 95% | 10g |
$4299.0 | 2023-09-10 | |
| Enamine | EN300-27689228-0.05g |
3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride |
2551118-19-3 | 95.0% | 0.05g |
$232.0 | 2025-03-20 | |
| Enamine | EN300-27689228-0.1g |
3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride |
2551118-19-3 | 95.0% | 0.1g |
$347.0 | 2025-03-20 | |
| Enamine | EN300-27689228-0.25g |
3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride |
2551118-19-3 | 95.0% | 0.25g |
$494.0 | 2025-03-20 | |
| Enamine | EN300-27689228-0.5g |
3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride |
2551118-19-3 | 95.0% | 0.5g |
$780.0 | 2025-03-20 | |
| Enamine | EN300-27689228-1.0g |
3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride |
2551118-19-3 | 95.0% | 1.0g |
$999.0 | 2025-03-20 | |
| Enamine | EN300-27689228-2.5g |
3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride |
2551118-19-3 | 95.0% | 2.5g |
$1959.0 | 2025-03-20 | |
| Enamine | EN300-27689228-5.0g |
3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride |
2551118-19-3 | 95.0% | 5.0g |
$2900.0 | 2025-03-20 |
3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride
3-(Piperazin-1-yl)benzene-1-sulfonamide Dihydrochloride: A Comprehensive Overview
3-(Piperazin-1-yl)benzene-1-sulfonamide dihydrochloride (CAS No. 2551118-19-3) is a compound of significant interest in the fields of medicinal chemistry and pharmacology. This compound, often referred to as 3-piperazinylbenzenesulfonamide dihydrochloride, has garnered attention due to its potential applications in drug development and its unique chemical properties. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements associated with this compound.
The molecular structure of 3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride is characterized by a benzene ring substituted with a piperazine group at the 3-position and a sulfonamide group at the 1-position. The piperazine ring, a six-membered saturated ring containing two nitrogen atoms, contributes to the compound's ability to form hydrogen bonds and interact with biological targets. The sulfonamide group, on the other hand, enhances the compound's solubility and bioavailability, making it a promising candidate for therapeutic applications.
Recent studies have focused on optimizing the synthesis of 3-piperazinylbenzenesulfonamide dihydrochloride to improve yield and purity. Researchers have explored various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process. These advancements have not only enhanced the scalability of the synthesis but also reduced the environmental footprint associated with its manufacture.
In terms of pharmacological properties, 3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride has demonstrated potent activity in several biological assays. For instance, it has shown inhibitory effects on key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies. Additionally, preclinical studies have highlighted its ability to modulate ion channels, suggesting its potential role in treating neurological disorders such as epilepsy and neuropathic pain.
The compound's pharmacokinetic profile has also been extensively studied. Research indicates that 3-piperazinylbenzenesulfonamide dihydrochloride exhibits favorable absorption and distribution properties, with moderate clearance rates. These characteristics make it an attractive option for oral administration in drug development programs.
One of the most exciting developments involving this compound is its application in targeted drug delivery systems. Scientists have investigated its ability to serve as a scaffold for attaching targeting ligands, enabling selective delivery of therapeutic agents to specific tissues or cells. This approach has shown promise in enhancing drug efficacy while minimizing off-target effects.
In conclusion, 3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride (CAS No. 2551118-19-3) represents a versatile compound with immense potential in pharmaceutical research. Its unique chemical structure, coupled with advancements in synthesis and pharmacology, positions it as a valuable tool in the development of novel therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the field of medicinal chemistry.
2551118-19-3 (3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)